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Compound of Interest

Compound Name: Z-His-met-oh
Cat. No.: B1352442
Get Quote
\ J

Product Identity: N-alpha-Benzyloxycarbonyl-L-Histidyl-L-Methionine CAS: 2641-13-6 |
Formula: C19H24N4OsS | MW: 420.49 g/mol Primary Application: Substrate for
Carboxypeptidase Y (CPY); Peptide Synthesis Intermediate.[1][2]

Introduction: The "Deceptively Simple" Dipeptide

Z-His-Met-OH is a specialized dipeptide derivative used primarily as a kinetic substrate to
probe the specificity of serine carboxypeptidases (like CPY) or as a protected building block in
peptide synthesis.[1][2] While it appears structurally simple, it presents a "perfect storm" of
handling challenges:

e Solubility: The Z-group (benzyloxycarbonyl) confers significant hydrophobicity, often clashing
with the aqueous requirements of enzymatic assays.[1]

o Oxidation Sensitivity: The Methionine thioether side chain is highly prone to oxidation, which
alters its polarity and enzyme recognition.[1]

e Racemization Risk: The Histidine imidazole ring can catalyze its own racemization under
improper activation or pH conditions.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1352442#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-support-center-handling-troubleshooting-z-his-met-oh-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

This guide provides a self-validating workflow to navigate these pitfalls.

Module 1: Solubility & Preparation (The Hidden
Barrier)

The Pitfall: Users often attempt to dissolve Z-His-Met-OH directly in aqueous buffers (e.g., PBS
or Tris), resulting in a cloudy suspension or invisible micro-aggregates that yield erratic assay
data.[1][2]

The Mechanism: The Z-group is a large hydrophobic aromatic carbamate.[1] While the
Histidine imidazole (pKa ~6.0) and C-terminal carboxyl (pKa ~3.[1][2]5) are ionizable, their
solvation energy is often insufficient to overcome the hydrophobic stacking of the Z-group in
pure water at neutral pH.[1]

Protocol: The "Solvent-Drop" Dissolution Method

Do not dissolve directly in buffer.[1][2]
Step 1: Create a High-Concentration Stock[1][2]

* Weigh the peptide into a glass vial (avoid plastic if possible to minimize adsorption, though
polypropylene is generally acceptable).[1]

e Add 100% DMSO (Dimethyl Sulfoxide) or Methanol to achieve a concentration of 10—-20 mM.
[1]

o Why? DMSO disrupts the hydrophobic interactions immediately.

o Validation: The solution must be crystal clear. If particulate matter remains, sonicate briefly
(5-10 seconds).[1][2]

Step 2: Aqueous Dilution (The "Crash-Out" Check)[1][2]

o Slowly add the stock solution to your assay buffer (e.g., 50 mM MOPS or Phosphate, pH
6.5—7.[1]0) while vortexing.
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« Critical Limit: Keep the final organic solvent concentration < 5% (v/v). Most enzymes,
including CPY, tolerate 1-2% DMSO well.[1][2]

¢ Visual Check: Hold the tube against a light source. Any "shimmer" or turbidity indicates
precipitation.[1][2]

Troubleshooting Logic:

Dissolve Z-His-Met-OH

Use 100% DMSO
(10-20 mM Stock)

Is solution clear?

Sonicate 10s Dilute into Buffer
Check Purity (HPLC) (Final DMSO < 2%)
Precipitation observed?
Yes
No Increase pHto 7.5

(Solubilize Carboxyl)

Ready for Assay

Click to download full resolution via product page
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Module 2: Stability & Oxidation (The Methionine
Problem)

The Pitfall: Assay activity decreases over time, or HPLC shows a "split peak" for the substrate.
This is often due to Methionine oxidation to Methionine Sulfoxide (Met(O)).[1][2][3][4]

The Mechanism: The thioether sulfur in Methionine is electron-rich and reacts easily with
atmospheric oxygen or peroxides in solvents.[1] Oxidation changes the side chain from
hydrophobic to polar, often destroying enzyme recognition (

increases drastically).[1]

Stability Data & Storage Rules

Parameter Recommended Condition Why?

Prevents hygroscopic moisture
Storage (Solid) -20°C, Desiccated uptake which accelerates
degradation.[1][2]

Met oxidizes in solution within
Storage (Solution) Do NOT store. hours/days.[1][2] Prepare
fresh.

Displaces Oz to prevent

Atmosphere Argon/Nitrogen overlay ) S
thioether oxidation.[1][2]
DTT/TCEP prevent oxidation
) o but may reduce disulfide
Reducing Agents Avoid in CPY Assays

bonds within the enzyme (CPY
has 2 disulfides).[2]

Self-Validating Check: Before a critical kinetic assay, run a quick HPLC or TLC.[1][2]
» Met (Native): Later retention time (more hydrophobic).[1][2]
» Met(O) (Oxidized): Earlier retention time (more polar).[1][2]

e Threshold: If >5% is oxidized, discard the stock.[1]
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Module 3: Enzymatic Application (Carboxypeptidase
Y Assay)

The Pitfall: "No activity" is observed, or the background signal is too high.[1]
The Mechanism:

e pH Mismatch: CPY has a broad pH optimum (5.5-7.5), but Z-His-Met-OH solubility drops
below pH 5.5.[1][2]

» Detection Interference: If using ninhydrin to detect released Methionine, buffers containing
amines (Tris) or ammonium ions will cause massive background noise.[1][2]

Optimized Assay Protocol

Reagents:

Buffer: 50 mM MOPS or Phosphate, pH 6.5 (Avoid Tris).

Substrate: 1 mM Z-His-Met-OH (from 50 mM DMSO stock).

Enzyme: Carboxypeptidase Y (0.1-1.0 units/mL).[1][2]

Stop Solution: Citrate buffer pH 5.0 (for Ninhydrin) or 1% TFA (for HPLC).[1][2]
Step-by-Step Workflow:
o Equilibration: Incubate Buffer + Enzyme at 25°C for 5 minutes.
e Initiation: Add Z-His-Met-OH to start the reaction.[1][2]
e Sampling: At
min, remove aliquots.
e Quenching:

o Method A (Ninhydrin):[1][2] Add to Ninhydrin reagent, boil 15 min. Measure Absorbance at
570 nm.[1][2] (Detects released free Met).[1][2]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-support-center-handling-troubleshooting-z-his-met-oh-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-support-center-handling-troubleshooting-z-his-met-oh-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-support-center-handling-troubleshooting-z-his-met-oh-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383318.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Method B (HPLC): Add TFA to pH < 2.[1] Inject onto C18 column.[1][2] Monitor
disappearance of Z-His-Met-OH (254 nm) or appearance of Z-His-OH.[1][2]

The Reaction Pathway:

T TS ~Q Hydrolysis
Z-His-Met-OH + CPY (Enzyme) o/ Enzyme-Substrate N H6.5 Ty i .
(Substrate) V\\ Complex /)4‘)—)—> Z-His-OH | L-Methionine

Click to download full resolution via product page

[1][2]
Frequently Asked Questions (FAQ)

Q: Can | use Tris buffer for the CPY assay? A:No. If you are using Ninhydrin detection, Tris (a
primary amine) will react and saturate the detector. Use Phosphate, MOPS, or MES.[1][2] If
using HPLC, Tris is acceptable but phosphate is generally preferred for CPY stability.[1]

Q: My peptide solution turned yellow. Is it safe to use? A:Discard it. Yellowing often indicates
oxidation of the Methionine sulfur or degradation of the Histidine imidazole ring (photo-
oxidation).[1] Z-His-Met-OH should be colorless.[1][2]

Q: Why does the manufacturer recommend storing at 0-8°C, but you suggest -20°C? A: 0-8°C
is acceptable for short-term use (weeks). However, for long-term storage (months), -20°C
minimizes the rate of spontaneous oxidation and hydrolysis.[1][2] Always allow the vial to warm
to room temperature before opening to prevent water condensation on the hygroscopic solid.

Q: | see a double peak on HPLC for my starting material. A: This is likely racemization (D-His
impurity) or oxidation (Met-sulfoxide).[1][2] If the peaks are close (diastereomers), it is
racemization.[1] If the new peak is significantly more polar (earlier elution), it is oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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